Cas no 304446-57-9 (2-(E)-2-(4-bromophenyl)methylidenehydrazin-1-yl-3-phenyl-3,4-dihydroquinazolin-4-one)

• Product Name: 2-(E)-2-(4-bromophenyl)methylidenehydrazin-1-yl-3-phenyl-3,4-dihydroquinazolin-4-one
• CAS No: 304446-57-9
• MF: C₂₁H₁₅BrN₄O
• MW: 419.274003267288
• CID: 6155716
• PubChem ID: 9589971
• Update Time: 2025-06-09

2-(E)-2-(4-bromophenyl)methylidenehydrazin-1-yl-3-phenyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(E)-2-(4-bromophenyl)methylidenehydrazin-1-yl-3-phenyl-3,4-dihydroquinazolin-4-one
• (E)-2-(2-(4-bromobenzylidene)hydrazinyl)-3-phenylquinazolin-4(3H)-one
• 2-[(E)-2-[(4-bromophenyl)methylidene]hydrazin-1-yl]-3-phenyl-3,4-dihydroquinazolin-4-one
• Z276543796
• F0016-1261
• 2-[(2E)-2-[(4-bromophenyl)methylidene]hydrazinyl]-3-phenylquinazolin-4-one
• 304446-57-9
• 2-[(2E)-2-[(4-BROMOPHENYL)METHYLIDENE]HYDRAZIN-1-YL]-3-PHENYL-3,4-DIHYDROQUINAZOLIN-4-ONE
• AKOS000636623

• Inchi： 1S/C21H15BrN4O/c22-16-12-10-15(11-13-16)14-23-25-21-24-19-9-5-4-8-18(19)20(27)26(21)17-6-2-1-3-7-17/h1-14H,(H,24,25)/b23-14+
• InChI Key： IXCASZXCBUAILD-OEAKJJBVSA-N
• SMILES： BrC1C=CC(=CC=1)/C=N/NC1=NC2C=CC=CC=2C(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 418.04292g/mol
• Monoisotopic Mass: 418.04292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 57.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(E)-2-(4-bromophenyl)methylidenehydrazin-1-yl-3-phenyl-3,4-dihydroquinazolin-4-one

Introduction to 2-(E)-2-(4-bromophenyl)methylidenehydrazin-1-yl-3-phenyl-3,4-dihydroquinazolin-4-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 304446-57-9, identified as 2-(E)-2-(4-bromophenyl)methylidenehydrazin-1-yl-3-phenyl-3,4-dihydroquinazolin-4-one, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential applications in the development of novel therapeutic agents. The structural motif combines a benzophenone derivative with a quinazolinone scaffold, creating a versatile platform for further chemical manipulation and biological evaluation.

In the realm of chemical biology, the synthesis and characterization of such heterocyclic compounds are of paramount importance. The quinazolinone core is particularly noteworthy, as it is a well-documented pharmacophore found in numerous bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The presence of a methylidenehydrazine substituent further enhances the compound's complexity, offering multiple sites for interaction with biological targets. This dual functionality makes it an attractive candidate for exploring novel mechanisms of action.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design molecules with enhanced specificity and efficacy. The 4-bromophenyl group in the structure not only contributes to its electronic properties but also serves as a handle for further derivatization via cross-coupling reactions. Such modifications are crucial for optimizing pharmacokinetic profiles and improving drug-like properties. The combination of these features positions this compound as a promising scaffold for future drug discovery initiatives.

The field of medicinal chemistry has seen remarkable progress in the development of targeted therapies, particularly in oncology and immunology. The benzophenone derivative moiety is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of small-molecule inhibitors. When integrated into the quinazolinone framework, this moiety can potentially enhance binding affinity while minimizing off-target effects. Such structural features are critical for developing drugs that exhibit high selectivity and low toxicity.

Moreover, the 3-phenyl substitution on the quinazolinone ring adds another layer of complexity to the molecule. This aromatic group can participate in π-stacking interactions with biological targets, improving binding stability. Such interactions are often exploited in drug design to enhance residence time at the target site, thereby increasing therapeutic efficacy. The phenyl ring also provides a site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological needs.

Current research trends indicate that hybrid molecules, such as those derived from combining benzophenone and quinazolinone structures, are becoming increasingly important in drug development. These hybrids often exhibit unique pharmacological profiles that cannot be achieved with individual components alone. The compound under discussion exemplifies this trend, offering a rich structural framework for exploring new therapeutic avenues. Its potential applications span across multiple disease areas, including cancer and inflammatory disorders.

In vitro studies have begun to uncover the biological activity of this compound, revealing promising results in preliminary assays. The ability of 2-(E)-2-(4-bromophenyl)methylidenehydrazin-1-yl-3-phenyl-3,4-dihydroquinazolin-4-one to interact with specific enzymes and receptors suggests its utility as a lead compound for further optimization. Researchers are particularly interested in its potential as an inhibitor of kinases and other enzymes implicated in disease pathogenesis. These findings underscore the importance of structurally diverse molecules in addressing unmet medical needs.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include condensation reactions between appropriately substituted hydrazines and carbonyl compounds, followed by cyclization to form the quinazolinone core. The introduction of the 4-bromophenyl group is typically achieved via bromination or cross-coupling reactions, depending on synthetic accessibility. Each step is carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

As computational tools continue to evolve, their role in drug discovery is becoming ever more prominent. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity before conducting expensive wet-lab experiments. This approach not only accelerates the discovery process but also reduces resource consumption by focusing efforts on the most promising candidates early on. The compound discussed here benefits from such advancements, enabling more informed decisions during lead optimization.

The broader implications of this research extend beyond individual compounds to encompass novel chemical biology strategies. By exploring hybrid structures like 2-(E)-2-(4-bromophenyl)methylidenehydrazin-1-yl-3-phenyl-3,4-dihydroquinazolin-4-one, scientists gain insights into how different pharmacophores can be combined to create more effective therapeutics. These insights are likely to influence future drug design paradigms, fostering innovation across multiple disciplines.

In conclusion, 2-(E)-2-(4-bromophenyl)methylidenehydrazin-1-yl-3-phenyl-3,4-dihydroquinazolin-4-one (CAS 304446-57-9) represents a significant advancement in medicinal chemistry research. Its unique structural features—combining a benzophenone derivative with a quinazolinone scaffold—make it a versatile platform for developing novel therapeutic agents. Ongoing studies suggest its potential utility in treating various diseases, particularly cancer and inflammatory disorders. As research progresses, this compound will continue to serve as an inspiration for new discoveries at the intersection of chemistry and biology.